Cas no 2172032-83-4 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2172032-83-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6320619
• PubChem ID: 165543044
• Update Time: 2025-07-23

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid
• 2172032-83-4
• 1-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1506999

• Inchi： 1S/C27H32N2O5/c30-24(29-18-27(25(31)32)14-6-7-15-27)13-5-8-16-28-26(33)34-17-23-21-11-3-1-9-19(21)20-10-2-4-12-22(20)23/h1-4,9-12,23H,5-8,13-18H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： LSAKJWFTJAIWTM-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid

Introduction to 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic Acid (CAS No. 2172032-83-4)

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid, identified by its CAS number 2172032-83-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structure, which includes a cyclopentane core functionalized with an amide group and a fluorenyl moiety. The presence of these structural features not only makes it a subject of interest for synthetic chemists but also opens up numerous possibilities for its application in drug development and therapeutic interventions.

The< strong>fluorenylmethoxycarbonyl (Fmoc) group in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis as an protecting group for amino acids. The incorporation of this group into the< strong>pentanamidomethyl chain suggests that the compound may have applications in the synthesis of more complex peptides or proteins, potentially serving as a building block for larger biomolecules. This aspect of the compound's structure aligns with the growing trend in pharmaceutical research towards the development of peptidomimetics—molecules that mimic the biological activity of peptides but with improved stability and pharmacokinetic properties.

The< strong>cyclopentane ring in< strong>1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid adds another layer of complexity to its potential biological activity. Cyclopentane rings are frequently found in natural products and bioactive molecules, often contributing to their binding affinity and specificity. The amide group connected to the cyclopentane ring may serve as a hydrogen bond acceptor or donor, further influencing the compound's interactions with biological targets. These structural features make it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a surge in research focused on the development of novel compounds with enhanced pharmacological properties. The< strong>fluorenylmethoxycarbonyl group, while primarily known for its role in peptide synthesis, has also been explored for its potential in drug delivery systems. For instance, fluorene-based polymers and nanoparticles have shown promise in improving the solubility and bioavailability of poorly soluble drugs. The incorporation of this moiety into< strong>1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid could leverage these properties, potentially leading to more effective therapeutic agents.

The< strong>pentanamidomethyl chain in the compound's structure suggests potential interactions with biological targets that involve amide bonds. Amide groups are ubiquitous in proteins and peptides, making them ideal candidates for modulating protein-protein interactions or enzyme activity. By designing molecules that incorporate amide-based motifs, researchers can create compounds that specifically target these interactions. This approach has been successful in the development of various small-molecule inhibitors and modulators used in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

The cyclopentane ring itself is known to influence the conformational flexibility and electronic properties of molecules. In< strong>1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid, the presence of this ring may help stabilize certain conformations that are favorable for binding to biological targets. Additionally, the fluorenyl moiety can contribute to hydrophobic interactions, further enhancing binding affinity. These structural features make it a versatile scaffold for designing molecules with tailored pharmacological properties.

In conclusion, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172032-83-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of a< strong>fluorenylmethoxycarbonyl group, an amide linkage, and a< strong>cyclopentane ring, offer numerous possibilities for its application in drug development. By leveraging these structural elements, researchers can design molecules with enhanced binding affinity, improved pharmacokinetic properties, and targeted biological activity. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.